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Compound of Interest

Compound Name: NCB-0846

Cat. No.: B15608171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of NCB-
0846, a potent and orally bioavailable small-molecule inhibitor of Traf2- and Nck-interacting
kinase (TNIK), a key regulator of the canonical Wnt signaling pathway. This document details
the molecular interactions, cellular effects, and preclinical efficacy of NCB-0846, offering
valuable insights for researchers and professionals in oncology and drug development.

Core Mechanism of Action: Targeting TNIK to Inhibit
Wnt Signaling

NCB-0846 exerts its anti-cancer effects by directly targeting and inhibiting the enzymatic
activity of TNIK, a serine/threonine kinase that plays a pivotal role in the downstream activation
of the Wnt/[3-catenin signaling pathway.[1][2][3] Constitutive activation of this pathway is a
critical driver in over 90% of colorectal cancers (CRCs) and is implicated in the maintenance of
cancer stem cells (CSCs).[4][5]

The primary mechanism involves NCB-0846 binding to TNIK in an inactive conformation, which
is crucial for the inhibition of Wnt signaling.[2][5] This targeted inhibition prevents the
phosphorylation of T-cell factor 4 (TCF4), a key transcription factor that partners with B-catenin
to activate Wnt target gene expression.[1][6][7] By blocking TCF4 phosphorylation, NCB-0846
effectively abrogates the entire downstream transcriptional program of the Wnt pathway.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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